Fmoc-Phe-Lys(Trt)-PAB

• Molecular Formula: C56H54N4O5
• Molecular Weight: 863.0 g/mol
• InChI: InChI=1S/C56H54N4O5/c57-53(62)52(31-17-18-36-58-56(42-21-7-2-8-22-42,43-23-9-3-10-24-43)44-25-11-4-12-26-44)60(45-34-32-41(38-61)33-35-45)54(63)51(37-40-19-5-1-6-20-40)59-55(64)65-39-50-48-29-15-13-27-46(48)47-28-14-16-30-49(47)50/h1-16,19-30,32-35,50-52,58,61H,17-18,31,36-39H2,(H2,57,62)(H,59,64)
• InChIKey: YYQHCELGLDFYGB-UHFFFAOYSA-N

Fmoc-Phe-Lys(Trt)-PAB for ADC Linker Development

Fmoc-Phe-Lys(Trt)-PAB (CAS 1116085-98-3) is a protected dipeptide linker intermediate designed for the construction of enzyme-cleavable antibody-drug conjugates (ADCs) . The compound comprises an Fmoc-protected N-terminus, a phenylalanine-lysine (Phe-Lys) dipeptide core recognized by lysosomal cathepsins, a trityl (Trt)-protected lysine ε-amine side chain, and a para-aminobenzyl (PAB) self-immolative spacer . This molecular architecture enables orthogonal deprotection strategies during solid-phase peptide synthesis (SPPS), wherein the Fmoc group is removed under basic conditions (piperidine) for sequential amino acid coupling, while the acid-labile Trt group remains intact until final global deprotection with trifluoroacetic acid (TFA), thereby preventing undesired side-chain modification during chain elongation [1].

▸ Compatible with Fmoc solid-phase peptide synthesis (SPPS)

▸ Phe-Lys dipeptide substrate for cathepsin B-mediated linker cleavage

▸ Self-immolative PAB spacer for traceless payload release

• [1] BOC Sciences. Fmoc-Phe-Lys(Trt)-PAB: Solid-Phase Peptide Synthesis Applications. Technical Description. View Source

Substitution Risks for Fmoc-Phe-Lys(Trt)-PAB

Simple substitution with unprotected Phe-Lys-PAB or Boc-protected variants introduces orthogonal protection incompatibilities and differential cleavage kinetics that directly compromise ADC manufacturing workflows . Unprotected ε-amine groups are susceptible to acylation during SPPS coupling steps, generating branched or truncated byproducts that reduce crude purity and require extensive chromatographic purification [1]. Conversely, Fmoc-Phe-Lys(Boc)-PAB, which employs a Boc group on the lysine side chain, necessitates strong acid (TFA) treatment for side-chain deprotection—a condition that also prematurely removes the Boc group from any Boc-protected amino acids incorporated elsewhere in the peptide sequence, thereby constraining overall SPPS strategy design [2]. The Trt group in Fmoc-Phe-Lys(Trt)-PAB offers an intermediate acid-lability profile: it remains stable under the mild acidic conditions often used for selective deprotection of other orthogonal groups (e.g., Dde, ivDde), yet is efficiently cleaved with TFA in the final global deprotection step, providing greater synthetic flexibility [3]. These distinctions translate into quantifiable differences in synthetic yield, purity, and process robustness, as detailed in Section 3.

Dipeptide cleavage kinetics

Phe-Lys and Val-Cit motifs show different cathepsin B cleavage rates, which may alter DAR optimization and linker performance.

Side-chain protection chemistry

Trt vs. Boc protecting groups require different deprotection conditions; substituting may introduce side reactions such as tert-butylation in sensitive residues.

• [1] Iris Biotech. Deprotection and Coupling in SPPS: Yield Considerations. Technical Note, 2024. View Source
• [2] 西安瑞禧生物科技有限公司. Fmoc-Phe-Lys(Boc)-PAB: ADC定制与多肽合成应用. 技术资料, 2024. View Source
• [3] GotopBio. 多肽合成中氨基酸保护基的应用与脱除策略. 技术白皮书, 2026. View Source

Differentiation Evidence for Fmoc-Phe-Lys(Trt)-PAB

Phe-Lys vs. Val-Cit Dipeptide Cleavage Kinetics

Fmoc-Phe-Lys(Trt)-PAB offers orthogonal protection that is compatible with diverse SPPS strategies, whereas Fmoc-Phe-Lys(Boc)-PAB imposes constraints on global protecting group schemes due to overlapping acid lability . The Trt group exhibits intermediate acid stability, permitting its use alongside other acid-labile side-chain protecting groups (e.g., tBu for Asp/Glu, Boc for Lys in other positions) that require differential deprotection conditions [1]. In contrast, the Boc group on Fmoc-Phe-Lys(Boc)-PAB is cleaved under the same strong acid (TFA) conditions used for global resin cleavage and final deprotection, precluding its use in sequences containing other Boc-protected residues that must remain intact until the final step [2].

Dipeptide kinetics

Class-level

30-fold faster doxorubicin release vs. Val-Cit

Supports Phe-Lys linker evaluation for cathepsin B-mediated release.

Purified cathepsin B, model substrates; class-level inference.

Evidence Dimension	Acid lability profile and orthogonal compatibility
Target Compound Data	Trt: cleaved by 1-2% TFA in DCM (requires scavengers); stable to 0.1-0.5% TFA typically used for selective deprotection
Comparator Or Baseline	Boc: cleaved by 20-50% TFA; overlaps with global cleavage conditions
Quantified Difference	Trt enables orthogonal deprotection schemes; Boc precludes sequential acid-labile protecting group strategies
Conditions	SPPS using Fmoc/tBu strategy; deprotection reagents: piperidine (Fmoc), TFA (Trt/Boc/global cleavage)

Why This Matters

Procurement of Trt-protected linker enables more versatile SPPS route design, whereas Boc-protected analogs may force suboptimal synthesis strategies that reduce overall yield or increase impurity burden.

• [1] GotopBio. 多肽合成中氨基酸保护基的应用与脱除策略. 技术白皮书, 2026. View Source
• [2] 西安瑞禧生物科技有限公司. Fmoc-Phe-Lys(Boc)-PAB: ADC定制与多肽合成应用. 技术资料, 2024. View Source

Cathepsin B Selectivity Against Non-Target Proteases

Fmoc-Phe-Lys(Trt)-PAB is commercially available at ≥99% purity (HPLC) from select vendors, whereas the closely related unprotected analog Phe-Lys(Trt)-PAB is typically supplied at 95% purity . This 4-percentage-point purity differential translates to a 5-fold reduction in total impurity content (1% vs. 5% impurities), which is consequential for downstream ADC conjugation where linker impurities can irreversibly consume valuable antibody and payload reagents, reducing drug-to-antibody ratio (DAR) consistency and final conjugate yield [1].

Protease selectivity

Data to verify

≥85% cleavage by cathepsin B,

Reported high selectivity may limit off-target cleavage in ADC models.

Cross-study comparable; source verification needed.

Trt vs. Boc deprotection

Class-level

1–2% TFA (Trt) vs. 95% TFA (Boc); 0% vs. 16.3% tert-butylated byproducts

Milder deprotection reduces side reactions in SPPS with sensitive residues.

Somatostatinamide model; class-level inference.

Tumor-cell processing

Data to verify

82% internalization (8 h); 68% free payload in cell lysate

Reported intracellular processing in tumor-cell model supports ADC research.

Cross-study comparable; metastatic cell line data.

Evidence Dimension	Commercially available purity (HPLC)
Target Compound Data	≥99% (Sigma-Aldrich/Ambeed); 98% (XcessBio); 95% (Creative Biolabs, BOC Sciences)
Comparator Or Baseline	Phe-Lys(Trt)-PAB: typically 95% (multiple vendors)
Quantified Difference	Up to 4 percentage-point purity advantage; 5-fold lower impurity burden at 99% vs. 95%
Conditions	Commercial vendor specifications; HPLC analysis

Why This Matters

Higher starting purity minimizes impurities that can sequester activated ester intermediates during payload conjugation, improving DAR homogeneity and reducing purification costs in ADC development workflows.

• [1] CheMenu. ADC Linker Selection: Purity and Conjugation Efficiency Considerations. Technical Guide. View Source

Trt vs. Boc Lysine Side-Chain Protection

The Phe-Lys dipeptide motif common to Fmoc-Phe-Lys(Trt)-PAB and its analogs is preferentially recognized by cathepsin B, a cysteine protease overexpressed in the lysosomes of many tumor types [1]. While direct kinetic parameters (kcat, Km) for Fmoc-Phe-Lys(Trt)-PAB-derived conjugates are not publicly available, the Phe-Lys core sequence has been established in the literature as a cathepsin B substrate with a cleavage efficiency profile that distinguishes it from the more widely used Val-Cit dipeptide motif . Specifically, cathepsin B exhibits a 7-fold preference for Phe over Arg at the P2 position in substrate binding studies, supporting the rationale for phenylalanine incorporation in the linker design [2].

Trt vs. Boc deprotection

Class-level

1–2% TFA (Trt) vs. 95% TFA (Boc); 0% vs. 16.3% tert-butylated byproducts

Milder deprotection reduces side reactions in SPPS with sensitive residues.

Somatostatinamide model; class-level inference.

Evidence Dimension	Cathepsin B substrate recognition preference
Target Compound Data	Phe-Lys dipeptide: cathepsin B-cleavable; Phe at P2 position recognized by enzyme active site
Comparator Or Baseline	Val-Cit dipeptide: cathepsin B-cleavable; differing P2 residue alters cleavage kinetics
Quantified Difference	7-fold preference for Phe over Arg at P2 position (cathepsin B specificity data); Val-Cit vs. Phe-Lys direct comparison data unavailable
Conditions	Cathepsin B enzymatic assay; pH 4.6-5.0 lysosomal conditions

Why This Matters

The Phe-Lys dipeptide offers an alternative cleavage profile to Val-Cit, enabling linker selection based on payload-specific release kinetics or tumor cathepsin expression patterns, thereby expanding ADC design optionality.

• [1] BOC Sciences. Linkers — A Crucial Factor in Antibody–Drug Conjugates. Technical Review, 2020. View Source
• [2] Mendeley. Characterization of Cathepsin B Specificity by Site-directed Mutagenesis. View Source

Tumor-Selective Internalization and Payload Release

Fmoc-Phe-Lys(Trt)-PAB (MW 863.05 g/mol) serves as the precursor to its PNP-activated counterpart, Fmoc-Phe-Lys(Trt)-PAB-PNP (MW 1028.18 g/mol) [1]. The 165 g/mol molecular weight reduction relative to the PNP ester derivative confers improved solubility in organic solvents commonly used for SPPS (DMF, DCM) and simplifies analytical characterization due to the absence of the hydrolytically sensitive p-nitrophenyl carbonate moiety . This distinction is critical for procurement decisions: the non-activated PAB alcohol form is the appropriate building block for SPPS incorporation, whereas the PNP-activated form is intended for direct conjugation of amine-containing payloads in solution-phase reactions [2].

Tumor-cell processing

Data to verify

82% internalization (8 h); 68% free payload in cell lysate

Reported intracellular processing in tumor-cell model supports ADC research.

Cross-study comparable; metastatic cell line data.

Evidence Dimension	Molecular weight and functional group state
Target Compound Data	Fmoc-Phe-Lys(Trt)-PAB: MW 863.05 g/mol; free benzyl alcohol (PAB-OH)
Comparator Or Baseline	Fmoc-Phe-Lys(Trt)-PAB-PNP: MW 1028.18 g/mol; p-nitrophenyl carbonate ester (PAB-PNP)
Quantified Difference	ΔMW = 165.13 g/mol; target compound lacks hydrolytically labile PNP carbonate
Conditions	Standard analytical characterization; vendor datasheet specifications

Why This Matters

Procurement of the correct form (PAB-OH vs. PAB-PNP) is essential for the intended synthetic application; selecting the PNP ester for SPPS would result in premature hydrolysis and failed incorporation, wasting material and delaying project timelines.

• [1] Creative Biolabs. Fmoc-Phe-Lys(Trt)-PAB (CAT# ADC-L-010) and Fmoc-Phe-Lys(Trt)-PAB-PNP (CAT# ADC-L-011). Product Datasheets. View Source
• [2] BOC Sciences. Fmoc-Phe-Lys(Trt)-PAB-PNP: ADC Linker for Efficient Payload Conjugation. Technical Datasheet. View Source

Trt Versus Boc Side-Chain Protection: Acid Lability Differential Enables Selective Deprotection Strategies

The Trt protecting group on Fmoc-Phe-Lys(Trt)-PAB exhibits an acid lability profile that differs substantially from the Boc group used in Fmoc-Phe-Lys(Boc)-PAB . Trt is cleaved with 1-2% TFA in DCM (requiring scavengers to trap the trityl cation), whereas Boc requires 20-50% TFA for complete removal [1]. This quantitative difference in acid sensitivity translates to synthetic orthogonality: Trt remains intact under mild acid conditions (0.1-0.5% TFA) used to selectively remove other acid-labile groups (e.g., Mtt, Mmt), whereas Boc would undergo partial or complete cleavage under these same conditions, compromising protecting group fidelity .

Evidence Dimension	Acid concentration required for protecting group cleavage
Target Compound Data	Trt: cleaved with 1-2% TFA in DCM; stable to ≤0.5% TFA
Comparator Or Baseline	Boc: cleaved with 20-50% TFA; partial cleavage possible at <10% TFA
Quantified Difference	≥10-fold difference in TFA concentration requirement for complete cleavage
Conditions	SPPS deprotection; room temperature; DCM or DMF solvent

Why This Matters

The Trt group's intermediate acid lability enables sequential deprotection strategies (e.g., selective removal of Mtt before global Trt cleavage) that are not feasible with Boc-protected lysine, providing greater synthetic control in complex peptide sequences.

• [1] GotopBio. 多肽合成中氨基酸保护基的应用与脱除策略. 技术白皮书, 2026. View Source

Fmoc-Phe-Lys(Trt)-PAB Application Scenarios

Rapid Intralysosomal Payload Release for ADCs

Fmoc-Phe-Lys(Trt)-PAB is optimally deployed as a building block in Fmoc-based solid-phase peptide synthesis when the target sequence contains multiple acid-labile protecting groups that require sequential deprotection. The Trt group's stability under mild acid conditions (≤0.5% TFA) allows selective removal of Mtt or Mmt protecting groups elsewhere in the sequence without compromising the lysine ε-amine protection, a capability not shared by Fmoc-Phe-Lys(Boc)-PAB due to the Boc group's higher acid sensitivity [1]. This orthogonal protection strategy is particularly valuable when synthesizing branched or cyclic peptide-ADC linkers containing multiple functional handles requiring differential deprotection .

Linker-Payload SPPS with Oxidation-Sensitive Residues

For ADC research programs where drug-to-antibody ratio (DAR) homogeneity is a critical quality attribute, procurement of Fmoc-Phe-Lys(Trt)-PAB at ≥99% purity is indicated. The 5-fold reduction in impurity burden relative to 95% purity Phe-Lys(Trt)-PAB minimizes the risk of linker impurities consuming activated payload during conjugation, which can otherwise skew DAR distribution toward lower-loading species and reduce overall conjugate potency [1]. This purity advantage is particularly relevant for small-scale preclinical ADC preparations where material losses to purification are unacceptable .

High-Specificity Linker for Narrow Therapeutic Index ADCs

Fmoc-Phe-Lys(Trt)-PAB-derived conjugates are suited for ADC programs targeting malignancies characterized by elevated lysosomal cathepsin B activity, where the Phe-Lys dipeptide sequence serves as an effective enzymatic cleavage substrate [1]. The 7-fold preference of cathepsin B for Phe at the P2 substrate position supports the selection of Phe-Lys-containing linkers over alternative dipeptide motifs when tumor cathepsin B expression profiling indicates preferential enzyme abundance . This application scenario is particularly relevant for solid tumors with documented cathepsin B overexpression, including breast, colorectal, and pancreatic cancers [2].

Orthogonal Protection for Heterobifunctional Linker Synthesis

Procurement of Fmoc-Phe-Lys(Trt)-PAB (PAB-OH form) rather than its PNP-activated counterpart is essential for SPPS-based linker incorporation. The free benzyl alcohol functionality enables on-resin acylation and subsequent linker elongation, whereas the PNP ester derivative (MW 1028.18 g/mol) is intended exclusively for solution-phase conjugation of amine-containing payloads to pre-formed peptide-linker constructs [1]. Selection of the incorrect form results in synthetic failure: PNP esters hydrolyze under SPPS coupling conditions, while the PAB-OH form lacks the activated leaving group required for efficient payload attachment in solution . Researchers must verify the specific functional state required for their synthetic route before ordering.

Application

Selection Property

Validation Focus

Rapid cathepsin B-mediated payload release

Phe-Lys cleavage kinetics

Linker cleavage rate under lysosomal conditions

SPPS with oxidation-sensitive residues

Trt side-chain protection

Side-reaction mitigation during acidic deprotection

Controlled off-target payload release

Protease selectivity profile

Cathepsin B vs. non-target protease cleavage assessment

Orthogonal conjugation strategies

Fmoc/Trt orthogonal deprotection

Sequential deprotection and conjugation compatibility

• [1] GotopBio. 多肽合成中氨基酸保护基的应用与脱除策略. 技术白皮书, 2026. View Source
• [2] BOC Sciences. Linkers — A Crucial Factor in Antibody–Drug Conjugates. Technical Review, 2020. View Source